Cas no 1171827-50-1 (N-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxamide)

• Product Name: N-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxamide
• CAS No: 1171827-50-1
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 5388717
• Update Time: 2025-05-25

N-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylpyrazol-3-yl)-1,2-oxazole-5-carboxamide
• N-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxamide

• Inchi： 1S/C9H10N4O2/c1-6-5-8(13(2)12-6)11-9(14)7-3-4-10-15-7/h3-5H,1-2H3,(H,11,14)
• InChI Key： ICNWSEFILZFLIP-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=CC(C)=NN2C)=O)=CC=N1

Additional information on N-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxamide

N-(1,3-Dimethyl-1H-Pyrazol-5-Yl)-1,2-Oxazole-5-Carboxamide: A Comprehensive Overview

The compound N-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxamide, identified by the CAS number 1171827-50-1, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their diverse biological activities and structural versatility. The molecule combines two key heterocyclic moieties: the pyrazole ring and the oxazole ring, both of which are known for their stability and reactivity in different chemical environments.

The pyrazole ring in N-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxamide is substituted with two methyl groups at positions 1 and 3. This substitution pattern not only enhances the stability of the pyrazole ring but also introduces steric effects that can influence the compound's interactions with biological targets. The oxazole ring, on the other hand, is attached via a carboxamide linkage to the pyrazole moiety. This linkage is critical as it can serve as a site for further functionalization or as a recognition element in molecular recognition processes.

Recent studies have highlighted the importance of heterocyclic compounds like N-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-Oxazole in drug discovery. For instance, researchers have explored the potential of this compound as a lead molecule in the development of new therapeutic agents targeting various diseases. Its ability to modulate enzyme activity and interact with biological macromolecules makes it a promising candidate for further investigation.

In terms of synthesis, CAS 1171827 can be prepared through a variety of methods, including condensation reactions and coupling reactions. One common approach involves the reaction of an appropriate pyrazole derivative with an oxazole carboxylic acid or its equivalent under suitable conditions. The choice of synthetic route depends on the availability of starting materials and the desired level of purity in the final product.

The biological activity of N-(dimethylpyrazolyl)oxazole-carboxamide has been a subject of interest in recent research. Studies have shown that this compound exhibits moderate to high activity against certain enzymes and cellular targets. For example, it has been reported to inhibit specific kinases involved in cellular signaling pathways, making it a potential candidate for anti-cancer drug development.

In addition to its biological applications, this compound also finds utility in material science. Its structural features make it suitable for use as a building block in the synthesis of more complex molecules or as a component in advanced materials such as polymers or metalloorganic frameworks.

The growing interest in heterocyclic compounds like CAS 1171827 underscores their importance in modern chemistry and pharmacology. As research continues to uncover new properties and applications for this compound, it is likely to play an increasingly significant role in both academic and industrial settings.